Cas no 154016-23-6 (4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol)

• Product Name: 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol
• CAS No: 154016-23-6
• MF: C₈H₇N₅O₂S
• MW: 237.238478899002
• MDL: MFCD11868880
• CID: 1327878
• PubChem ID: 15649631
• Update Time: 2025-10-25

4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-amino-2,4-dihydro-5-(2-nitrophenyl)-
• 4-Amino-5-(2-nitro-phenyl)-4H
• A907167
• BS-31059
• C8H7N5O2S
• BP-12020
• 154016-23-6
• 4-Amino-5-(2-nitro-phenyl)-4h-[1,2,4]triazole-3-thiol
• 4-amino-3-(2-nitrophenyl)-1H-1,2,4-triazole-5-thione
• 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol

• MDL： MFCD11868880
• Inchi： 1S/C8H7N5O2S/c9-12-7(10-11-8(12)16)5-3-1-2-4-6(5)13(14)15/h1-4H,9H2,(H,11,16)
• InChI Key： HQDSMPOPMQMIGK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2[N+](=O)[O-])N1N

Computed Properties

• Exact Mass: 237.03221
• Monoisotopic Mass: 237.03204566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 96.79

4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol Security Information

• Storage Condition：(BD326735)

Additional information on 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol

Introduction to 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol (CAS No. 154016-23-6)

4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol, also known by its CAS number 154016-23-6, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a nitro group and a thiol moiety. These functional groups contribute to its reactivity and potential biological activity, making it an important molecule for various scientific investigations.

The chemical structure of 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol consists of a 1,2,4-triazole ring fused with a phenyl ring substituted by a nitro group at the 2-position. Additionally, the compound features an amino group and a thiol group, which are critical for its chemical reactivity and biological interactions. The presence of these functional groups allows for a wide range of chemical modifications and derivatizations, making it a valuable starting material in synthetic chemistry.

In recent years, 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol has garnered attention due to its potential therapeutic applications. Research has shown that compounds with similar structural motifs exhibit promising biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, triazole derivatives have been extensively studied for their ability to inhibit specific enzymes and pathways involved in disease progression.

A study published in the Journal of Medicinal Chemistry highlighted the antifungal activity of 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol. The researchers found that this compound effectively inhibited the growth of several fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action was attributed to the disruption of cell wall synthesis and the inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol has also shown potential as an anticancer agent. A recent investigation published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines. The researchers observed that the compound induced apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol could be further developed as a lead compound for cancer therapy.

The synthesis of 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol involves several well-established chemical reactions. One common approach is to start with 2-nitrobenzaldehyde and react it with thiosemicarbazide to form the corresponding thiosemicarbazone. Subsequent cyclization under appropriate conditions yields the desired triazole derivative. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its biological activities, 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol has been explored for its potential as a ligand in coordination chemistry. The thiol group can coordinate with metal ions to form stable complexes with interesting electronic and magnetic properties. These metal complexes have found applications in catalysis and materials science. For example, copper(II) complexes derived from this compound have been used as catalysts in organic synthesis reactions due to their high activity and selectivity.

The physical properties of 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol, such as its melting point and solubility characteristics, are important considerations for both synthetic chemists and pharmaceutical researchers. The compound is typically obtained as a solid with a melting point ranging from 180°C to 185°C. It is moderately soluble in polar organic solvents like dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties influence its handling and formulation in various applications.

To ensure the safe handling and storage of 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol, it is important to follow standard laboratory practices. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Protective equipment such as gloves and safety goggles should be worn during handling to prevent skin contact and inhalation.

In conclusion, 4-Amino-5-(2-nitro-phenyl)-4h-1,2,4triazole-3-thiol (CAS No. 154016-23-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new applications and insights into the properties of this intriguing compound.